N-((4-oxo-3-(2-(pyrrolidin-1-yl)ethyl)-3,4-dihydrophthalazin-1-yl)methyl)-3-(1H-tetrazol-1-yl)benzamide

• IUPAC Name: N-[[4-oxo-3-(2-pyrrolidin-1-ylethyl)phthalazin-1-yl]methyl]-3-(tetrazol-1-yl)benzamide
• InChI: InChI=1S/C23H24N8O2/c32-22(17-6-5-7-18(14-17)31-16-25-27-28-31)24-15-21-19-8-1-2-9-20(19)23(33)30(26-21)13-12-29-10-3-4-11-29/h1-2,5-9,14,16H,3-4,10-13,15H2,(H,24,32)
• InChI Key: ZSZYNRNMHGOCTJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)CCN2C(=O)C3=CC=CC=C3C(=N2)CNC(=O)C4=CC(=CC=C4)N5C=NN=N5
• Molecular Formula: C23H24N8O2
• Molecular Weight: 444.5 g/mol

Description

N-((4-oxo-3-(2-(pyrrolidin-1-yl)ethyl)-3,4-dihydrophthalazin-1-yl)methyl)-3-(1H-tetrazol-1-yl)benzamide is a useful research compound. Its molecular formula is C23H24N8O2 and its molecular weight is 444.499. The purity is usually 95%.
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Scientific Research Applications

Chemical Structure and Properties

The chemical structure and properties of related compounds have been a subject of interest in crystallography and medicinal chemistry. For example, studies on Dabigatran etexilate tetrahydrate reveal intricate details about the dihedral angles formed by benzene and pyridine rings and the role of water molecules in crystal formation (Liu et al., 2012). Such insights are critical for understanding how similar compounds, like N-((4-oxo-3-(2-(pyrrolidin-1-yl)ethyl)-3,4-dihydrophthalazin-1-yl)methyl)-3-(1H-tetrazol-1-yl)benzamide, might behave in different environments.

Synthesis and Derivative Formation

Research has focused on the synthesis of various derivatives and analogs, which is key to exploring the potential of N-((4-oxo-3-(2-(pyrrolidin-1-yl)ethyl)-3,4-dihydrophthalazin-1-yl)methyl)-3-(1H-tetrazol-1-yl)benzamide in different applications. For instance, the synthesis of thienopyrimidine derivatives and their antimicrobial properties (Bhuiyan et al., 2006) highlights the potential of such compounds in pharmacology. Similarly, the creation of novel 1,2,3,4-tetrahydropyrimidine-2-thione derivatives and their subsequent applications (Fadda et al., 2013) indicates a wide range of possibilities for structurally similar compounds.

Pharmacological Applications

The pharmacological potential of related compounds has been extensively researched. For example, studies on derivatives such as 2-(pyrrolidin-1-yl)ethyl-3,4-dihydroisoquinolin-1(2H)-one highlight their role as histamine-3 receptor antagonists (Zhou et al., 2012). This suggests that compounds like N-((4-oxo-3-(2-(pyrrolidin-1-yl)ethyl)-3,4-dihydrophthalazin-1-yl)methyl)-3-(1H-tetrazol-1-yl)benzamide may have similar receptor targeting properties, potentially leading to new therapeutic applications.

Biological Activity

The exploration of biological activity in related compounds is also a significant area of study. For instance, the synthesis of various benzothiophene derivatives and their evaluation for antitumor and antioxidant activities (Bialy & Gouda, 2011) provides a basis for investigating the biological activities of N-((4-oxo-3-(2-(pyrrolidin-1-yl)ethyl)-3,4-dihydrophthalazin-1-yl)methyl)-3-(1H-tetrazol-1-yl)benzamide.